![molecular formula C22H21ClN2O3S B4768068 N-(4-chlorobenzyl)-4-methyl-3-{[(2-methylphenyl)amino]sulfonyl}benzamide](/img/structure/B4768068.png)
N-(4-chlorobenzyl)-4-methyl-3-{[(2-methylphenyl)amino]sulfonyl}benzamide
Overview
Description
N-(4-chlorobenzyl)-4-methyl-3-{[(2-methylphenyl)amino]sulfonyl}benzamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is also known as CB-300919 and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Scientific Research Applications
N-(4-chlorobenzyl)-4-methyl-3-{[(2-methylphenyl)amino]sulfonyl}benzamide has been studied for its potential applications in various fields such as cancer research, inflammation, and pain management. In cancer research, this compound has been shown to inhibit the growth of cancer cells by targeting specific proteins involved in the cell cycle. In inflammation and pain management, this compound has been studied for its ability to reduce inflammation and pain by modulating the activity of certain enzymes and receptors.
Mechanism of Action
N-(4-chlorobenzyl)-4-methyl-3-{[(2-methylphenyl)amino]sulfonyl}benzamide exerts its effects by binding to specific proteins and enzymes in the body. In cancer research, this compound targets the Aurora kinase family of proteins, which are involved in the regulation of the cell cycle. By inhibiting the activity of these proteins, this compound can prevent the growth and proliferation of cancer cells. In inflammation and pain management, this compound modulates the activity of enzymes such as COX-2 and receptors such as TRPV1, which are involved in the production of inflammatory mediators and pain signaling.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer research, this compound can induce cell cycle arrest and apoptosis in cancer cells. In inflammation and pain management, this compound can reduce the production of inflammatory mediators and attenuate pain signaling. Additionally, this compound has been shown to have low toxicity and high selectivity for its target proteins and enzymes.
Advantages and Limitations for Lab Experiments
N-(4-chlorobenzyl)-4-methyl-3-{[(2-methylphenyl)amino]sulfonyl}benzamide has several advantages and limitations for lab experiments. One advantage is its high selectivity for its target proteins and enzymes, which allows for specific modulation of cellular processes. Another advantage is its low toxicity, which makes it suitable for in vivo studies. However, a limitation of this compound is its poor solubility in aqueous solutions, which can affect its bioavailability and efficacy. Additionally, the synthesis method of this compound can be complex and time-consuming, which may limit its use in high-throughput screening assays.
Future Directions
There are several future directions for the study of N-(4-chlorobenzyl)-4-methyl-3-{[(2-methylphenyl)amino]sulfonyl}benzamide. One direction is the optimization of the synthesis method to improve the yield and purity of the product. Another direction is the development of more water-soluble derivatives of this compound to improve its bioavailability and efficacy. Additionally, further studies are needed to investigate the potential applications of this compound in other fields such as neurodegenerative diseases and infectious diseases.
properties
IUPAC Name |
N-[(4-chlorophenyl)methyl]-4-methyl-3-[(2-methylphenyl)sulfamoyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21ClN2O3S/c1-15-5-3-4-6-20(15)25-29(27,28)21-13-18(10-7-16(21)2)22(26)24-14-17-8-11-19(23)12-9-17/h3-13,25H,14H2,1-2H3,(H,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVTWGHFBVXHAPK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NCC2=CC=C(C=C2)Cl)S(=O)(=O)NC3=CC=CC=C3C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21ClN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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